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Disclaimer: This document summarizes publicly available information regarding the
toxicological assessment of N-nitroso-meropenem. Specific preclinical toxicological studies
containing quantitative data such as LD50 and NOAEL values for N-nitroso-meropenem are
not extensively available in the public domain. Much of the assessment of this specific
nitrosamine impurity relies on regulatory guidance, structure-activity relationships, and data
from related compounds.

Introduction

N-nitroso-meropenem is a nitrosamine impurity of the broad-spectrum carbapenem antibiotic,
meropenem.[1][2] Nitrosamine impurities in pharmaceutical products are a significant concern
for regulatory agencies and manufacturers due to their classification as probable human
carcinogens.[3] This technical guide provides a comprehensive overview of the available
toxicological information for N-nitroso-meropenem, focusing on regulatory context, general
toxicological principles of nitrosamines, and the available data for the parent compound,
meropenem.
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N-nitroso-meropenem is identified as a suspected human carcinogen and a highly toxic
organic compound.[4] It is formed from the nitrosation of a secondary amine present in the
meropenem molecule.[1] The presence of such impurities in drug substances necessitates
rigorous risk assessment and control to ensure patient safety.

Regulatory Toxicological Assessment

The toxicological evaluation of N-nitroso-meropenem by regulatory bodies is primarily based
on a risk-based approach due to the lack of extensive compound-specific preclinical safety

data. The primary method used is the Carcinogenic Potency Categorization Approach (CPCA),
which leverages structure-activity relationships (SAR) to assign an Acceptable Intake (Al) limit.

Acceptable Intake (Al) Limit

Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and Health
Canada, have established an Al limit for N-nitroso-meropenem.[5][6] This limit is derived from
a potency categorization that considers the structural features of the nitrosamine.

Acceptable Intake

Compound Regulatory Body Potency Category o
(Al) Limit

) U.S. FDA, Health
N-nitroso-meropenem 4 1500 ng/day
Canada

Table 1: Regulatory Acceptable Intake Limit for N-nitroso-meropenem.[5][6]

The placement in Potency Category 4 with an Al of 1500 ng/day is the result of a calculated
Potency Score of 4.[6] This approach often utilizes "read-across" from toxicological data of
structurally similar, data-rich surrogate compounds.[7][8]

Regulatory Risk Assessment Workflow

Pharmaceutical manufacturers are required to conduct a thorough risk assessment for the
presence of nitrosamine impurities in their products. This involves a multi-step process to
identify and mitigate the risk.
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Regulatory Risk Assessment Workflow for Nitrosamine Impurities.

General Toxicology of N-Nitroso Compounds

While specific studies on N-nitroso-meropenem are limited, the toxicological profile of N-
nitroso compounds as a class is well-documented.

Genotoxicity and Carcinogenicity

N-nitroso compounds are generally considered to be genotoxic and carcinogenic.[9] Their
mechanism of toxicity involves metabolic activation, primarily by cytochrome P450 (CYP)
enzymes, to form unstable a-hydroxy nitrosamines.[9] These intermediates can spontaneously
decompose to yield electrophilic diazonium ions, which are potent alkylating agents. These
agents can then form adducts with DNA, leading to mutations and potentially initiating
carcinogenesis if not repaired.[9]

a-Hydroxy Nitrosamine
(Unstable Intermediate)

Diazonium lon " P
(Electrophilic Alkylating Agent) DNA Adducts

Metabolic Activation
N-Nitroso Compound (CYP450 Enzymes)
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General Mechanism of N-Nitroso Compound-Induced Genotoxicity.

In Vitro Genotoxicity Testing

Standard in vitro assays are used to evaluate the genotoxic potential of nitrosamine impurities.
A common workflow involves testing in bacterial reverse mutation assays (Ames test) and in
mammalian cells, such as the TK6 cell line, to assess for gene mutations and chromosomal
damage.[10][11]

Experimental Protocol: In Vitro Micronucleus Assay (Hypothetical for N-nitroso-meropenem)
o Test System: Human lymphoblastoid TK6 cells.

o Metabolic Activation: The assay should be conducted with and without an exogenous
metabolic activation system, typically a liver S9 fraction from rats or hamsters, to mimic
mammalian metabolism.[10][11]

o Test Concentrations: A range of concentrations of N-nitroso-meropenem, typically based on
its solubility and cytotoxicity, would be selected.

o Exposure: Cells are exposed to the test article for a short duration (e.g., 3-6 hours) in the
presence of S9 mix, or for a longer duration (e.g., 24 hours) without S9.

o Endpoint: The formation of micronuclei, which are small nuclei that form around chromosome
fragments or whole chromosomes that were not incorporated into the main nucleus during
cell division, is quantified. An increase in micronucleus frequency indicates clastogenic
(chromosome breaking) or aneugenic (chromosome loss/gain) potential.

» Controls: A negative (vehicle) control and positive controls (known mutagens) are run
concurrently.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.ema.europa.eu/en/human-regulatory-overview/post-authorisation/referral-procedures-human-medicines/nitrosamine-impurities
https://www.synchemia.com/products/2942
https://veeprho.com/impurities/n-nitroso-meropenem/
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2024%2Fsc-hc%2FH164-327-2024-eng.pdf
https://www.instem.com/enhancing-n-nitrosamine-risk-assessment-with-read-across-a-valuable-addition-to-standard-cpca-calculators/
https://www.lhasalimited.org/blog/ema-guidelines-nitrosourea-acceptable-intake-limits/
https://www.lhasalimited.org/blog/ema-guidelines-nitrosourea-acceptable-intake-limits/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11126534/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11126534/
https://pubmed.ncbi.nlm.nih.gov/39433234/
https://pubmed.ncbi.nlm.nih.gov/39433234/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12477663/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12477663/
https://www.benchchem.com/product/b15811780/docs#preliminary-toxicological-studies-of-n-nitroso-meropenem-a-technical-guide
https://www.benchchem.com/product/b15811780/docs#preliminary-toxicological-studies-of-n-nitroso-meropenem-a-technical-guide
https://www.benchchem.com/product/b15811780/docs#preliminary-toxicological-studies-of-n-nitroso-meropenem-a-technical-guide
https://www.benchchem.com/product/b15811780/docs#preliminary-toxicological-studies-of-n-nitroso-meropenem-a-technical-guide
https://www.benchchem.com/product/b15811780?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15811780?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15811780?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

